Cas no 93966-57-5 (2-Propenoic acid,2-cyano-3-(4-methoxyphenyl)-, propyl ester)

• Product Name: 2-Propenoic acid,2-cyano-3-(4-methoxyphenyl)-, propyl ester
• CAS No: 93966-57-5
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 805800
• PubChem ID: 3086384
• Update Time: 2025-04-19

2-Propenoic acid,2-cyano-3-(4-methoxyphenyl)-, propyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-cyano-3-(4-methoxyphenyl)-, propyl ester
• propyl 2-cyano-3-(4-methoxyphenyl)acrylate
• propyl 2-cyano-3-(4-methoxyphenyl)prop-2-enoate
• Propyl2-cyano-3-(4-methoxyphenyl)-2-propenoate
• 93966-57-5
• NS00039827
• 2-Propenoic acid, 2-cyano-3-(4-methoxyphenyl)-, propyl ester

• Inchi： 1S/C14H15NO3/c1-3-8-18-14(16)12(10-15)9-11-4-6-13(17-2)7-5-11/h4-7,9H,3,8H2,1-2H3
• InChI Key： MAZUUFMIUTXWHD-UHFFFAOYSA-N
• SMILES： O(C(C(C#N)=CC1C=CC(=CC=1)OC)=O)CCC

Computed Properties

• Exact Mass: 245.105193
• Monoisotopic Mass: 245.105193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.3

Experimental Properties

• Density: 1.129
• Boiling Point: 395.8°Cat760mmHg
• Flash Point: 173.1°C
• Refractive Index: 1.547

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters